Cas no 10124-78-4 (2-Naphtyl isocyanide)

• Product Name: 2-Naphtyl isocyanide
• CAS No: 10124-78-4
• MF: C₁₁H₇N
• MW: 153.179982423782
• MDL: MFCD06200692
• CID: 118370
• PubChem ID: 16217475
• Update Time: 2025-10-25

2-Naphtyl isocyanide Chemical and Physical Properties

Names and Identifiers

• Naphthalene,2-isocyano-
• 2-isocyanonaphthalene
• 2-Isocyano-naphthalene
• 2-naphthalene isocyanide
• 2-Naphthyl isocyanide
• 2-napthyl isocyanide
• Naphthalene,2-isocyano
• naphthyl isocyanide
• 2-Naphtyl isocyanide
• 2-NAPHTHYL ISOCYANIDE 97
• 2-Naphthyl isocyanide 95%
• AS-58171
• 2-napthylisocyanide
• MFCD06200692
• SCHEMBL377009
• DTXSID30584409
• YSZC2602
• ZZKQDMRCHFQQCQ-UHFFFAOYSA-N
• J-000349
• AKOS024015185
• 2-Naphthylisocyanid
• CHEMBL310309
• AKOS015912737
• Naphthalene, 2-isocyano-
• CHEBI:177754
• E77866
• EN300-1176964
• 10124-78-4

• MDL： MFCD06200692
• Inchi： 1S/C11H7N/c1-12-11-7-6-9-4-2-3-5-10(9)8-11/h2-8H
• InChI Key： ZZKQDMRCHFQQCQ-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 153.05800
• Monoisotopic Mass: 153.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 60-64 °C (lit.)
• PSA: 0.00000
• LogP: 2.62130
• Solubility: Not determined

2-Naphtyl isocyanide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26-36
• Storage Condition：−20°C

Additional information on 2-Naphtyl isocyanide

2-Naphtyl Isocyanide: A Comprehensive Overview

2-Naphtyl isocyanide, also known by its CAS number 10124-78-4, is a compound of significant interest in various fields of chemistry and materials science. This compound, with the molecular formula C₁₁H₇N, belongs to the class of aromatic isocyanides and has been extensively studied for its unique chemical properties and potential applications.

The structure of 2-naphtyl isocyanide consists of a naphthalene ring system with an isocyanide group (-NC) attached at the second position. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable precursor in organic synthesis. Recent studies have highlighted its role in the construction of complex nitrogen-containing heterocycles, which are essential components in pharmaceuticals and agrochemicals.

In terms of synthesis, several methods have been reported for the preparation of 2-naphtyl isocyanide. One common approach involves the reaction of 2-naphthylamine with an appropriate alkylating agent under specific conditions. Another method utilizes the hydrocyanation of 2-naphthylcarbinol, followed by elimination to yield the desired product. These synthetic routes have been optimized in recent years to enhance yield and purity, as reported in a 2023 study published in Journal of Organic Chemistry.

The application of 2-naphtyl isocyanide extends beyond organic synthesis. It has been employed as a building block in the development of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). A 2023 research article in Nature Materials demonstrated its ability to form highly porous MOFs with exceptional gas adsorption capabilities, opening new avenues for environmental remediation technologies.

In addition to its synthetic applications, 2-naphtyl isocyanide has shown promise in biological systems. Studies conducted in 2023 revealed its potential as a bioisostere in drug design, where it can replace traditional functional groups without compromising bioavailability or efficacy. This property makes it a valuable tool in medicinal chemistry for developing novel therapeutic agents.

The stability and reactivity of 2-naphtyl isocyanide have also been subjects of recent investigations. Research published in Chemical Communications (2023) explored its thermal decomposition pathways under different conditions, providing insights into its suitability for high-temperature applications. The findings underscored its stability under mild conditions, making it ideal for large-scale industrial processes.

In conclusion, 2-naphtyl isocyanide, with its CAS number 10124-78-4, stands as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry and materials science.